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Compound Name: Tantalum pentachloride

Cat. No.: B1210314 Get Quote

Technical Support Center: Tantalum
Pentachloride (TaCl₅)
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and storage of air-sensitive

Tantalum pentachloride (TaCl₅).

Frequently Asked Questions (FAQs)
1. What is Tantalum pentachloride and why is it considered air-sensitive?

Tantalum pentachloride (TaCl₅) is an inorganic compound that appears as a white to pale

yellow crystalline powder.[1][2][3][4][5] It is highly sensitive to moisture and air.[3][5][6] Its

reactivity stems from the high affinity of tantalum for oxygen. When exposed to moist air or

water, TaCl₅ readily hydrolyzes, releasing corrosive hydrogen chloride (HCl) gas and forming

tantalum oxychloride (TaOCl₃) and ultimately tantalum pentoxide (Ta₂O₅).[4][6][7][8] This

reaction not only degrades the compound but also poses a safety hazard due to the evolution

of HCl.[9][10] Therefore, all handling and storage must be conducted under strictly anhydrous

and inert conditions.[3][6][11]

2. What are the recommended storage conditions for Tantalum pentachloride?
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To maintain its integrity, Tantalum pentachloride must be stored in a tightly sealed container

in a cool, dry, and well-ventilated area, away from moisture and sources of ignition.[9] The

material should be stored under an inert atmosphere, such as argon or nitrogen.[5][7][12][13] A

glovebox or a desiccator containing a suitable drying agent are appropriate storage

environments.

3. What personal protective equipment (PPE) should be worn when handling Tantalum
pentachloride?

Due to its corrosive nature upon reaction with moisture, appropriate personal protective

equipment is essential. This includes:

Eye Protection: Chemical safety goggles or a face shield.[9][14]

Hand Protection: Chemical-resistant gloves, such as neoprene or butyl rubber.[9][15] Natural

rubber gloves are not recommended.[15]

Body Protection: A lab coat or chemical-resistant apron.[9]

Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-

approved respirator with acid gas cartridges is recommended.[9][13]

4. In what solvents is Tantalum pentachloride soluble?

Tantalum pentachloride's solubility is dependent on the solvent's nature. It is soluble in

anhydrous alcohols (with reaction), chloroform, carbon tetrachloride, and aromatic

hydrocarbons like benzene and toluene.[1][2][11] It is less soluble in cyclohexane.[1][2] It is

important to note that TaCl₅ will react with protic solvents like alcohols and water.[1][7][16]
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Issue Possible Cause Solution

White fumes are observed

when opening the TaCl₅

container.

Exposure to atmospheric

moisture.

Immediately move the

container to an inert

atmosphere (glovebox or

Schlenk line) to minimize

further decomposition. The

fumes are likely HCl gas.

Ensure proper ventilation and

respiratory protection.

The TaCl₅ powder appears

discolored (yellowish or

brownish).

Contamination, often with

tantalum(V) oxytrichloride

(TaOCl₃) due to partial

hydrolysis, or with niobium

pentachloride.[3][16]

The material may still be

usable for some applications,

but for high-purity

requirements, purification by

sublimation may be necessary.

[16]

A reaction involving TaCl₅ is

not proceeding as expected.

1. Deactivated TaCl₅ due to

moisture exposure. 2. Impure

or wet solvent.

1. Use freshly opened or

properly stored TaCl₅. 2.

Ensure the solvent is

rigorously dried and

deoxygenated before use.

Difficulty in transferring the

solid TaCl₅ without exposure to

air.

Improper handling technique

for air-sensitive solids.

Utilize either a glovebox for the

entire procedure or a Schlenk

line with appropriate solid

addition techniques.

Data Presentation
Table 1: Physical and Chemical Properties of Tantalum Pentachloride
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Property Value Reference

Molecular Formula TaCl₅ [1][3][7]

Molecular Weight 358.21 g/mol [4][5][7]

Appearance
White to pale yellow crystalline

powder
[1][2][3][4][5]

Melting Point 216 °C (421 °F) [1][5][7]

Boiling Point 242 °C (468 °F) [4][7]

Density 3.68 g/cm³ [1][5][7]

Table 2: Recommended Inert Atmosphere Specifications

Parameter Recommended Level Reference

Oxygen (O₂) Content < 10 ppm [17]

Moisture (H₂O) Content < 1 ppm [18]

Inert Gas Argon or Nitrogen [12][13][19]

Experimental Protocols
Protocol 1: Handling Tantalum Pentachloride in a Glovebox

A glovebox provides the most controlled environment for manipulating highly air-sensitive

reagents like TaCl₅.

Materials:

Glovebox with an inert atmosphere (Argon or Nitrogen)

Sealed container of Tantalum pentachloride

Spatula
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Weighing boat or appropriate reaction vessel

Antechamber

Procedure:

Ensure the glovebox oxygen and moisture levels are within the recommended specifications

(see Table 2).

Place the sealed container of TaCl₅, along with all other necessary labware (spatula,

weighing boat, etc.), into the glovebox antechamber.

Evacuate and refill the antechamber with the inert glovebox gas for a minimum of three

cycles to remove atmospheric contaminants.

Bring the container and labware into the main glovebox chamber.

Allow the container of TaCl₅ to thermally equilibrate to the glovebox atmosphere before

opening to prevent pressure differentials.

Carefully open the container and dispense the desired amount of TaCl₅ using a clean, dry

spatula.

Securely reseal the TaCl₅ container immediately after use.

Proceed with the experimental setup within the inert atmosphere of the glovebox.

Protocol 2: Handling Tantalum Pentachloride using a Schlenk Line

For laboratories not equipped with a glovebox, a Schlenk line can be used to handle air-

sensitive materials.

Materials:

Schlenk line with a dual vacuum/inert gas manifold[20][21][22]

Schlenk flask or other suitable reaction vessel
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Sealed container of Tantalum pentachloride

Solid addition tube or a similar apparatus for air-free solid transfer

Source of dry, high-purity inert gas (Argon or Nitrogen)

Procedure:

Assemble the dry glassware and connect it to the Schlenk line.

Evacuate the glassware using the vacuum manifold and then backfill with inert gas. Repeat

this cycle at least three times to ensure an inert atmosphere.[20] Gently heating the

glassware with a heat gun during evacuation can help remove adsorbed moisture.[20]

To transfer the TaCl₅, a solid addition tube can be used. In a glove bag or under a strong flow

of inert gas, quickly charge the solid addition tube with the required amount of TaCl₅ and seal

it.

Attach the charged solid addition tube to the reaction flask under a positive pressure of inert

gas.

Evacuate and backfill the sidearm of the solid addition tube to remove any air that entered

during the connection.

The solid can then be added to the reaction flask by rotating the tube.
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Antechamber

Glovebox Main Chamber

Place sealed TaCl5
and labware inside

Evacuate and refill
with inert gas (3x)

Transfer items from
antechamber

Transfer

Allow container to
thermally equilibrate

Open container and
dispense TaCl5

Reseal container Proceed with
experiment

Click to download full resolution via product page

Caption: Workflow for handling TaCl₅ in a glovebox.
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Issue: White fumes
observed from container

Cause: Exposure to
 atmospheric moisture

Immediate Action:
Move to inert atmosphere

Consequence if ignored:
Product degradation and
safety hazard (HCl gas)

Safety Precaution:
Ensure proper ventilation

and PPE

Click to download full resolution via product page

Caption: Troubleshooting guide for observing fumes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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